N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide

• IUPAC Name: N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide
• InChI: InChI=1S/C17H25N3O/c1-11-3-12(2)20(19-11)10-16(21)18-17-7-13-4-14(8-17)6-15(5-13)9-17/h3,13-15H,4-10H2,1-2H3,(H,18,21)
• InChI Key: HYOYGZREZZVYCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NC23CC4CC(C2)CC(C4)C3)C
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol

Description

N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide, also known as ADBAC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ADBAC is a white crystalline powder that is soluble in organic solvents and exhibits high thermal stability.

Mechanism of Action

The mechanism of action of N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide is not fully understood, but it is believed to involve the disruption of cellular membranes. N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide has been shown to interact with the lipid bilayer of cell membranes, leading to the disruption of membrane integrity and subsequent cell death.
Biochemical and Physiological Effects
N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide has been shown to exhibit low toxicity in both in vitro and in vivo studies. In addition, N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide has been shown to exhibit low cytotoxicity towards normal human cells, making it a potential candidate for use in anticancer therapy. N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide has also been shown to exhibit anti-inflammatory activity, making it a potential candidate for use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide exhibits high thermal stability, making it suitable for use in high-temperature reactions. In addition, N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide is soluble in organic solvents, making it easy to handle and manipulate. However, N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide is relatively expensive and has limited availability, which may limit its use in certain applications.

Future Directions

There are several potential future directions for the research and development of N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide. One potential direction is the investigation of N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide as a potential candidate for use in the treatment of bacterial infections. Another potential direction is the development of new synthetic routes for the production of N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide, which may lead to increased availability and reduced cost. Additionally, the investigation of the mechanism of action of N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide may lead to the development of new drugs with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide involves the reaction between 1-adamantylamine and 3,5-dimethylpyrazole-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction yields N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide as a white crystalline solid with a yield of approximately 80%.

Scientific Research Applications

N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide has been extensively studied for its potential applications in various fields such as agriculture, medicine, and materials science. In agriculture, N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide has been shown to exhibit strong antimicrobial activity against various plant pathogens, making it a potential candidate for use as a pesticide. In medicine, N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide has been investigated for its potential use as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. In materials science, N-(1-adamantyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide has been used as a building block for the synthesis of various functional materials such as metal-organic frameworks.